Cas no 1805278-49-2 (Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805278-49-2
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4807483
• Update Time: 2025-06-10

Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9Cl2F2NO2/c1-17-7(16)3-5-2-6(4-11)9(12)15-8(5)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： QWMSLLKOGSECLW-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C=C(C(C(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate

Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1805278-49-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1805278-49-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents, particularly in the realm of anticancer and anti-inflammatory drugs.

The molecular structure of Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate consists of a pyridine core substituted with various functional groups. The presence of a chloro group at the 2-position, a chloromethyl group at the 3-position, and a difluoromethyl group at the 6-position imparts distinct reactivity and binding properties, making it an invaluable building block for medicinal chemists. The acetate moiety at the 5-position further enhances its utility in synthetic pathways, allowing for facile modifications and derivatization.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting specific biological pathways. Among these, kinase inhibitors have emerged as a dominant class of therapeutic agents due to their ability to modulate cellular signaling cascades involved in cancer progression. Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate has been employed as a key intermediate in the synthesis of several kinase inhibitors, particularly those targeting tyrosine kinases and serine/threonine kinases.

One notable application of this compound is in the synthesis of inhibitors for Bruton's tyrosine kinase (BTK), a critical enzyme involved in B-cell development and signaling. BTK inhibitors have shown promise in treating autoimmune disorders such as rheumatoid arthritis and chronic lymphocytic leukemia (CLL). Studies have demonstrated that derivatives of Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate can effectively inhibit BTK activity by binding to its ATP-binding site, thereby disrupting downstream signaling pathways.

Furthermore, the compound's structural features make it an excellent candidate for designing inhibitors targeting other kinases such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. JAK inhibitors, for instance, have been investigated for their potential in treating inflammatory diseases by modulating cytokine signaling. The chloromethyl and difluoromethyl groups in Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate provide opportunities for further derivatization to enhance binding affinity and selectivity against specific kinase targets.

The use of computational methods and high-throughput screening has accelerated the discovery of novel kinase inhibitors derived from this intermediate. Molecular docking studies have revealed that slight modifications to the core structure can significantly alter binding interactions with target proteins. This flexibility has enabled researchers to fine-tune pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug development.

In addition to its role in anticancer therapy, Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate has also been explored in the development of anti-inflammatory agents. Inflammatory processes are mediated by various kinases and transcription factors, making them attractive targets for therapeutic intervention. Derivatives of this compound have shown promising activity in inhibiting inflammatory cytokines and reducing oxidative stress, which are key mechanisms underlying inflammatory diseases.

The synthesis of complex drug molecules often requires multi-step organic transformations, and Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate serves as a pivotal intermediate in many synthetic routes. Its reactivity allows for easy introduction or removal of functional groups, facilitating the construction of diverse molecular architectures. This adaptability has made it a preferred choice for medicinal chemists seeking to develop novel drug candidates with optimized pharmacological profiles.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and improved bioavailability compared to non-fluorinated analogs. The presence of a difluoromethyl group in Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate contributes to these advantages, making it an attractive scaffold for drug discovery efforts. Fluorinated pyridines have been extensively studied for their role in modulating enzyme activity and receptor binding affinity, further highlighting the significance of this intermediate.

In conclusion, Methyl 2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1805278-49-2) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features enable its use as an intermediate in the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic agents targeting various diseases. The ongoing research into derivatives of this compound underscores its importance in modern drug discovery efforts aimed at addressing unmet medical needs.